Cas no 1805547-95-8 (2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine
• CAS No: 1805547-95-8
• MF: C₈H₇ClF₂IN
• MW: 317.502160310745
• CID: 4893083
• Update Time: 2025-06-30

2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine

• Inchi： 1S/C8H7ClF2IN/c1-4-5(12)3-13-6(2-9)7(4)8(10)11/h3,8H,2H2,1H3
• InChI Key： MVZVHABSZUPLSA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CCl)C(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine (CAS No. 1805547-95-8)

2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine (CAS No. 1805547-95-8) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of halogenated functionalities, including a chloromethyl, difluoromethyl, and iodo substituent, along with a methyl group on the pyridine ring. These features make it an attractive candidate for the development of novel pharmaceuticals and chemical intermediates.

The structural complexity of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine provides a robust platform for synthetic modifications, enabling researchers to explore a wide range of chemical transformations. The chloromethyl group can be readily converted into various functional groups through substitution reactions, while the difluoromethyl and iodo substituents offer opportunities for further derivatization and optimization. The presence of these multiple reactive sites allows for the synthesis of diverse derivatives with tailored properties, making this compound a valuable starting material in drug discovery and development.

Recent studies have highlighted the potential applications of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives derived from this compound. The researchers found that certain derivatives exhibited potent anti-cancer activity against various human cancer cell lines, demonstrating the compound's potential as a lead molecule for cancer therapy.

In another study, scientists explored the use of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine as a key intermediate in the synthesis of novel antiviral agents. The unique combination of halogenated functionalities allowed for the efficient synthesis of compounds with enhanced antiviral activity against several viral strains, including influenza and herpes viruses. These findings underscore the compound's versatility and its potential to contribute to the development of new antiviral therapies.

The physical and chemical properties of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine have also been extensively studied. The compound is typically obtained as a white or off-white solid with a melting point ranging from 100 to 105°C. It is moderately soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but exhibits limited solubility in water. These solubility characteristics make it suitable for various synthetic procedures and purification methods.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to characterize the structure and purity of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine. NMR spectroscopy provides detailed information about the molecular structure, including the positions and types of functional groups, while MS helps to confirm the molecular weight and purity of the compound. These analytical methods are crucial for ensuring the quality and consistency of the compound in both research and industrial settings.

The synthetic route to 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine has been well-documented in the literature. One common approach involves the sequential introduction of halogenated functionalities onto a pyridine scaffold. For example, starting from 4-methypyridine, a series of reactions including halogenation, substitution, and functional group manipulation can yield the desired product with high purity and yield. This synthetic strategy is scalable and can be adapted to produce large quantities of the compound for industrial applications.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine (CAS No. 1805547-95-8) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of halogenated functionalities makes it an attractive starting material for the synthesis of diverse derivatives with tailored properties. Recent studies have demonstrated its potential applications in cancer therapy and antiviral agents, highlighting its importance in drug discovery and development. The well-characterized physical and chemical properties, along with established synthetic routes, further support its utility as a valuable chemical intermediate.